Helicid

• IUPAC Name: 4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• InChI: InChI=1S/C13H16O7/c14-5-7-1-3-8(4-2-7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-5,9-13,15-18H,6H2/t9-,10-,11-,12-,13-/m1/s1
• InChI Key: OLZAGZCCJJBKNZ-SYLRKERUSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)OC2C(C(C(C(O2)CO)O)O)O
• Isomeric SMILES: C1=CC(=CC=C1C=O)O[C@H]2[C@@H]([C@@H]([C@@H]([C@H](O2)CO)O)O)O
• Molecular Formula: C13H16O7
• Molecular Weight: 284.26 g/mol

Description

Helicide is a natural compound primarily isolated from the fruit of the Helicia nilgirica plant. It belongs to the class of flavonoids and has been recognized for its various pharmacological activities, including sedative, analgesic, and anti-inflammatory properties .

Scientific Research Applications

Helicide has a wide range of scientific research applications:

Chemistry: Used as a model compound in the study of biocatalytic reactions and the development of new synthetic methods.

Biology: Investigated for its role in cellular processes and its interaction with biological molecules.

Medicine: Explored for its therapeutic potential in treating conditions such as neuropathic pain, sleep disturbances, and depressive disorders.

Industry: Utilized in the development of advanced drug delivery systems, such as tri-section Janus nanofibers for the effective delivery of poorly water-soluble drugs.

Mechanism of Action

Helicide exerts its effects through various molecular targets and pathways. It interacts with enzymes and receptors in the central nervous system, leading to its sedative and analgesic effects. The interaction with pepsin is driven by enthalpy, and Van der Waals forces and hydrogen bonds are the main forces between helicide and pepsin. Molecular docking studies have further confirmed the binding mode obtained by experimental studies.

Safety and Hazards

Helicid is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is a specific inhibitor of the acid pump in the parietal cell.

Future Directions

Helicid has shown promise in the treatment of neuropathic pain, sleep disturbances, and depressive disorders. Future research may focus on the synthesis of new derivatives and the exploration of other biological activities.

Biochemical Analysis

Biochemical Properties

Helicid interacts with the enzyme tyrosinase . A novel tyrosinase inhibitor, 6′-O-cinnamoyl-helicid (this compound cinnamylate), was synthesized by a biocatalytic approach with Aspergillus oryzae cells . This interaction with tyrosinase suggests that this compound plays a role in the biosynthetic pathway of melanin .

Cellular Effects

This compound influences cell function by inhibiting tyrosinase, an enzyme involved in the biosynthetic pathway of melanin . This inhibition can lead to a reduction in melanin production, which can have various effects on cellular processes, particularly those related to pigmentation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with tyrosinase, leading to the inhibition of this enzyme . This inhibition can result in changes in gene expression related to melanin production .

Temporal Effects in Laboratory Settings

It is known that the whole-cells retained 68.87% of its initial activity after reusing for seven batches .

Metabolic Pathways

The biotransformation route of this compound was identified as demethylation, oxidation, dehydroxylation, hydrogenation, decarbonylation, glucuronide conjugation, and methylation . This suggests that this compound interacts with various enzymes and cofactors involved in these metabolic pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

Helicide can be synthesized using a biocatalytic approach with Aspergillus oryzae cells. This method achieves a high reaction conversion rate, reaction speed, and regioselectivity, reaching 99% under optimal conditions. Another method involves the use of lyophilized Pseudomonas aeruginosa-based whole-cell biocatalyst for the regioselective acylation of helicide with fatty acid vinyl esters in organic solvents.

Industrial Production Methods

Industrial production of helicide often involves the extraction and purification from the Helicia nilgirica plant. The process includes water extraction or organic solvent extraction, followed by purification steps such as chromatography to isolate the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

Helicide undergoes various chemical reactions, including:

Oxidation: Helicide can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can convert helicide into its reduced forms.

Substitution: Helicide can undergo substitution reactions, particularly in the presence of specific reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Substitution reactions often involve reagents like halogens and nucleophiles under controlled conditions.

Major Products

The major products formed from these reactions include various derivatives of helicide, such as helicide cinnamylate, which is synthesized using a biocatalytic approach.

Comparison with Similar Compounds

Similar Compounds

Gastrodin: Similar in structure to helicide and also exhibits sedative and analgesic properties.

Cinnamylate Derivatives: Compounds like helicide cinnamylate, synthesized through biocatalytic methods, share similar pharmacological activities.

Uniqueness

Helicide is unique due to its high efficacy in treating neuropathic pain and sleep disorders without causing rebound insomnia or drug dependence . Its ability to be effectively delivered through advanced drug delivery systems further enhances its therapeutic potential .